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Compound of Interest

Compound Name: MCOPPB trihydrochloride

Cat. No.: B1675958 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of MCOPPB
trihydrochloride in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is MCOPPB trihydrochloride and what is its primary mechanism of action?

MCOPPB trihydrochloride is a potent and selective non-peptide agonist for the

Nociceptin/Orphanin FQ (NOP) receptor, which is also known as the opioid receptor-like 1

(ORL1) receptor.[1][2] It demonstrates high affinity for the human NOP receptor (pKi = 10.07)

with significantly lower affinity for other opioid receptors like mu, kappa, and delta.[3][4] Its

mechanism of action involves activating the NOP receptor, a G-protein coupled receptor

(GPCR), which modulates various intracellular signaling pathways.[5] This activation can lead

to the inhibition of adenylyl cyclase, modulation of ion channels, and activation of mitogen-

activated protein kinase (MAPK) pathways, ultimately influencing neuronal excitability.[5]

Q2: Is MCOPPB trihydrochloride soluble in water or common buffers like PBS?

Yes, MCOPPB trihydrochloride is soluble in water. However, reported solubility values vary

between suppliers, ranging from 10 mg/mL to 30 mM.[1] A publication from a research study

cited dissolving 1 mg of MCOPPB trihydrochloride in 1 mL of autoclaved water to create a

1.8725 mM solution, which was freshly made before each experiment. It is generally
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recommended to start with a small amount to test solubility in your specific aqueous buffer. If

you encounter issues, sonication is often recommended to aid dissolution.

Q3: I am seeing precipitation when I add my MCOPPB stock solution (in DMSO) to my

aqueous cell culture media. What should I do?

This is a common issue when diluting a high-concentration organic stock solution into an

aqueous medium. The compound may be "crashing out" of solution. To avoid this, it is

recommended to perform a serial dilution of your DMSO stock solution with DMSO first to a

lower concentration before adding it to the aqueous buffer or media. This gradual reduction in

concentration can help maintain solubility.

Q4: How should I store MCOPPB trihydrochloride powder and its stock solutions?

Powder: The solid form should be stored at 4°C for short-term storage and -20°C for long-

term storage, kept sealed and away from moisture.[4]

Stock Solutions: Once dissolved, it is crucial to aliquot the solution into single-use volumes to

prevent degradation from repeated freeze-thaw cycles. Store these aliquots at -20°C for

periods up to 1 month or at -80°C for up to 6 months.

Solubility Data
Quantitative solubility data for MCOPPB trihydrochloride can vary based on the specific

batch, purity, and experimental conditions. The following table summarizes values from various

suppliers.

Solvent
Reported Solubility
(Source 1)

Reported Solubility
(Source 2)

Reported Solubility
(Source 3)

Water 30 mM 10 mg/mL[1]
16.02 mg/mL (30.93

mM)

DMSO 60 mM
100 mg/mL (193.05

mM)[2]

32.04 mg/mL (61.85

mM)
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Note: Sonication is often recommended to achieve maximum solubility, particularly at higher

concentrations.

Troubleshooting Guide
If you are encountering solubility issues with MCOPPB trihydrochloride, follow this

troubleshooting workflow.
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Start: MCOPPB solution is cloudy or has precipitate

Is the solvent pure and fresh?
(e.g., newly opened DMSO, autoclaved water)

Apply sonication for 10-15 minutes

Yes

Issue persists.
Consider alternative solvent or formulation.

Consult supplier's technical support.

No, solvent may be contaminated
or absorbed moisture

Is the solution clear now?

Gently warm the solution (e.g., 37°C water bath)
Use with caution, check compound stability

No

Success: Solution is ready for use.
Aliquot and store properly.

Yes

Is the solution clear now?

Prepare a new solution at a lower concentration

No Yes
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Stock Solution Preparation Experiment Dilution

MCOPPB Powder Weigh Powder Add Solvent
(e.g., Water or DMSO)

Vortex & Sonicate
Until Clear

10 mM Stock
Solution

Serially Dilute
Stock in Media

Use Freshly
Thawed Aliquot Final Working

Concentration (e.g., 10 µM)
Treat Cells/

Tissue

G-Protein

MCOPPB
(Agonist)

NOP Receptor
(GPCR)

Binds & Activates

Gαi/o

Couples to

Gβγ

Couples to

Adenylyl Cyclase

Inhibits

Activate K+ Channels
(GIRK) Inhibit Ca2+ Channels Activate MAPK

Pathway (ERK1/2)

↓ cAMP Neuronal
Hyperpolarization

↓ Neurotransmitter
Release
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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